Cas no 401567-00-8 (2-Chloro-1H-benzimidazole-6-carbonitrile)

• Product Name: 2-Chloro-1H-benzimidazole-6-carbonitrile
• CAS No: 401567-00-8
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• MDL: MFCD09746230
• CID: 325784
• PubChem ID: 11715275
• Update Time: 2025-04-19

2-Chloro-1H-benzimidazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1H-benzo[d]imidazole-5-carbonitrile
• 1H-Benzimidazole-5-carbonitrile,2-chloro-(9CI)
• 1H-Benzimidazole-6-carbonitrile,2-chloro-
• 2-Chloro-1H-benzimidazole-6-carbonitrile
• 2-CHLORO-5-CYANOBENZIMIDAZOLE
• 2-chloro-1H-benzimidazole-5-carbonitrile
• 2-chloro-1H-benzoimidazole-5-carbonitrile
• 2-chlorobenzimidazole-5-carbonitrile
• AGN-PC-00EOSH
• CTK4I2550
• SBB056002
• SureCN1245512
• SureCN1245514
• 2-chloro-3H-benzimidazole-5-carbonitrile
• 1H-Benzimidazole-5-carbonitrile, 2-chloro-
• WDWQXEUJKGYNPZ-UHFFFAOYSA-N
• 2-Chloro-6-cyano-1H-benzimidazole
• 2-chlor
• 401567-00-8
• AKOS024058197
• 2-CHLORO-1H-1,3-BENZODIAZOLE-5-CARBONITRILE
• C75035
• A824939
• SCHEMBL1245512
• p-azidophenylsulfone
• AKOS006288747
• 2-chloro-1H-1,3-benzodiazole-6-carbonitrile
• SY107155
• DTXSID50471024
• FT-0647847
• TS-01473
• CS-0155763
• MFCD09746230

• MDL： MFCD09746230
• Inchi： 1S/C8H4ClN3/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H,(H,11,12)
• InChI Key： WDWQXEUJKGYNPZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(C#N)=CC=2N1

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 1.505
• Boiling Point: 423.518°C at 760 mmHg
• Flash Point: 209.936°C
• Refractive Index: 1.696

2-Chloro-1H-benzimidazole-6-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles